2-(3-Chlorophenoxy)-5-methylaniline

Specification

• CAS No.: 946715-81-7
• Molecular Formula: C13H12ClNO
• Molecular Weight: 233.69 g/mol
• IUPAC Name: 2-(3-chlorophenoxy)-5-methylaniline
• Standard InChI: InChI=1S/C13H12ClNO/c1-9-5-6-13(12(15)7-9)16-11-4-2-3-10(14)8-11/h2-8H,15H2,1H3
• Standard InChI Key: HRAVQNKEACEBQO-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC2=CC(=CC=C2)Cl)N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2=CC(=CC=C2)Cl)N

Introduction

Chemical Properties and Structure

2-(3-Chlorophenoxy)-5-methylaniline possesses a complex aromatic structure that influences its chemical behavior and interactions with other molecules. The compound's structure consists of three key components:

• An aniline core (aminobenzene structure)

• A chlorophenoxy group at the 2-position

• A methyl group at the 5-position of the aniline ring

These structural elements create a unique electron distribution across the molecule, affecting its reactivity, solubility, and stability characteristics. The chlorine atom, being electronegative, withdraws electron density from the phenoxy group, while the methyl group acts as an electron-donating substituent on the aniline ring.

Table 1: Physical and Chemical Properties of 2-(3-Chlorophenoxy)-5-methylaniline

Property	Value
CAS Number	946715-81-7
Molecular Formula	C₁₃H₁₂ClNO
Molecular Weight	233.69 g/mol
Appearance	Not specified in sources
Solubility	Likely soluble in organic solvents (based on structure)
Melting Point	Not specified in sources
Boiling Point	Not specified in sources
Functional Groups	Amine (-NH₂), Ether (phenoxy), Chloro, Methyl

The compound's chemical properties are influenced by the presence of its amino group, which can participate in various reactions including nucleophilic addition, condensation reactions, and coordination with metal ions. The chlorophenoxy group adds potential for halogen-specific reactions, while the methyl group may influence the electronic properties of the aromatic system.

Applications and Research Findings

Field	Potential Applications	Contributing Structural Features
Pharmaceutical	Antimicrobial agents	Chlorophenoxy group
Pharmaceutical	Antifungal compounds	Aromatic amine structure
Pharmaceutical	Drug development intermediates	Reactive functional groups
Material Science	Polymer synthesis	Amine functionality
Material Science	Thermally stable materials	Aromatic core with halogen
Material Science	Chemically resistant materials	Chlorinated aromatic structure